2-((5-(2-(benzo[d]thiazol-2-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(2-(methylthio)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings could potentially participate in pi stacking interactions or hydrogen bonding, which could affect the compound’s physical and chemical properties .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings might make it relatively nonpolar and insoluble in water .Scientific Research Applications
- This compound has been investigated for its photoluminescent and electroluminescent properties. Researchers have synthesized two ligands: BTZ-Cz-OH and BTZ-DCz-OH, both functionalized with a 2-(benzo[d]thiazol-2-yl)phenol moiety. These ligands form fluoroborate complexes (BTZ-Cz-BF and BTZ-DCz-BF) that exhibit green emission due to excited-state intramolecular proton transfer (ESIPT). Upon coordination with the fluoroborate complexes, the emission is significantly enhanced, making them suitable for organic light-emitting diodes (OLEDs) as efficient dopants .
- The compound’s derivatives have been screened for antimicrobial potential. Some of these derivatives demonstrated promising activity against microorganisms, with minimum inhibitory concentrations (MIC) ranging from 6.25 to 50 μg/mL. Further structure-activity relationship (SAR) studies could lead to the development of novel antimicrobial agents .
- Researchers have explored the enzyme inhibitory potential of this compound. In vitro assays evaluated its activity against butyrylcholinesterase (BChE) and acetylcholinesterase (AChE). Understanding its interaction with these enzymes may contribute to drug development or therapeutic strategies .
- A beryllium complex, Be(FBTZ)~2~, containing the 2-(benzo[d]thiazol-2-yl)-5-fluorophenol ligand, was synthesized. This complex exhibits a high triplet energy, making it suitable for confining triplet excitons in green or lower-energy OLEDs. Such materials play a crucial role in enhancing OLED performance .
- Solvent polarity influences the excited-state intramolecular proton transfer (ESIPT) reaction of related compounds. Understanding these solvent effects can aid in developing optoelectronic materials and analytical tools .
Photoluminescent and Electroluminescent Properties
Antimicrobial Activity
Enzyme Inhibition
Electron Transport Materials for OLEDs
Solvent Effects on ESIPT Reaction
Mechanism of Action
Mode of Action
It is known that many benzothiazole derivatives exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer effects . The specific interactions between this compound and its targets, as well as the resulting changes, require further investigation .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Future Directions
properties
IUPAC Name |
2-[[5-[2-(1,3-benzothiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(2-methylsulfanylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O2S3/c1-27-15-8-4-2-6-13(15)21-17(25)12-28-20-24-23-18(26-20)10-11-19-22-14-7-3-5-9-16(14)29-19/h2-9H,10-12H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGYXRQAOKOCERL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NC(=O)CSC2=NN=C(O2)CCC3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.